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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

Cat. No.: B2849434

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Propargyl alcohol propoxylate (CAS No. 3973-17-9).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk. This
document is intended to be a primary resource for procedural guidance, complementing your
institution's specific safety policies.

Immediate Safety and Hazard Information

Propargyl alcohol propoxylate is a reactive chemical that requires careful handling. While

specific toxicological data for this compound is limited, the hazards are often inferred from its
parent compound, propargyl alcohol. It is classified as a skin and eye irritant and may cause
respiratory irritation.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data. Data for
Propargyl Alcohol is provided as a safety reference due to the limited availability of specific
data for Propargyl alcohol propoxylate.
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Property Value Source
Propargyl alcohol propoxylate
Boiling Point 40-41 °C (at 3 Torr) [2][3]
Density 0.9801 g/cm?3 [2][3]
Flash Point 69 °C [2]
Propargy! Alcohol (for safety
reference)
OSHA PEL (Permissible

o 1 ppm (TWA) [41[5]
Exposure Limit)
NIOSH REL (Recommended

o 1 ppm (TWA) [41[6][7]
Exposure Limit)
ACGIH TLV (Threshold Limit

1 ppm (TWA) [41[6]

Value)
LD50 Oral (Rat) 20-56.4 mg/kg [81[9][10]
LD50 Dermal (Rabbit) 16-88 mg/kg [8][9][10]

LC50 Inhalation (Rat)

2 mg/L for 2 hours

[4]

Flash Point

33°C

[4]

Vapor Pressure

12 mmHg

[7]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure risks.
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Protection Type Specification

Chemical splash-resistant safety glasses or
Eye Protection goggles with side protection. A face shield may

be necessary in some situations.[4]

Chemically resistant gloves (e.g., nitrile). Gloves
Hand Protection must be inspected before use and disposed of

properly after handling.[11]

A flame-retardant and impervious lab coat

Body Protection
should be worn.[11]

Work should be conducted in a well-ventilated
) ) area or under a chemical fume hood. If
Respiratory Protection o )
exposure limits are likely to be exceeded, a full-

face respirator is required.[11]

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the safe handling of Propargyl alcohol propoxylate in a

laboratory setting.

Pre-Operational Checks

Review Safety Data Sheet (SDS): Always review the most current SDS for Propargyl
alcohol propoxylate before beginning any work.

Verify Emergency Equipment: Ensure that a safety shower and eyewash station are
accessible and in good working order.

Prepare Work Area: The work area, preferably a chemical fume hood, should be clean and
free of incompatible materials, especially strong oxidizing agents.[4]

Assemble Materials: Have all necessary equipment and reagents, including quenching and
spill cleanup materials, readily available.

Handling Procedure
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Don PPE: Put on all required personal protective equipment as specified in the table above.

Inert Atmosphere: For transfers and reactions, it is best practice to work under an inert
atmosphere (e.g., nitrogen or argon) to prevent reactions with air or moisture.

Dispensing: Use a syringe or cannula for liquid transfers to minimize exposure. For
guantities less than 20 mL, a syringe is appropriate; for larger volumes, the cannula
technique should be used.

Heating: Avoid excessive heat, as this can lead to polymerization. If heating is necessary, do
so in a controlled manner with appropriate monitoring.

Avoid Contamination: Never return unused chemicals to the original container to prevent
contamination.[12]

Post-Operational Procedures

Quenching: Quench any residual reactive material according to your lab's established
procedures.

Decontamination: Thoroughly clean the work area and any equipment used.

Waste Disposal: Dispose of all waste, including empty containers and contaminated PPE, as
hazardous waste.

Doff PPE: Remove PPE in the correct order to avoid contaminating yourself.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling the chemical.[4]

Emergency Response and First Aid

Immediate and appropriate action is crucial in the event of an emergency.

Spill Response

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, absorb the material with an inert substance (e.g., sand or
vermiculite) and place it in a suitable container for disposal. Do not use combustible
materials for absorption.

Large Spills: For large spills, contact your institution's Environmental Health and Safety
(EHS) department immediately.

First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Disposal Plan

All waste containing Propargyl alcohol propoxylate must be treated as hazardous waste.

Waste Collection: Collect all waste materials (unused chemical, contaminated materials, and
guenched solutions) in a clearly labeled, sealed, and compatible hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

Disposal: Contact your institution's EHS department to arrange for the pickup and proper
disposal of the hazardous waste. Do not pour any amount of this chemical down the drain.[8]
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Visual Workflow and Emergency Diagrams

The following diagrams illustrate the logical flow for safe handling and emergency procedures.

Preparation

Review SDS

Verify Emergency Equipment

Prepare Work Area

Assemble Materials

Handlin,
\ 4 &

Don PPE

Use Inert Atmosphere

Dispense Chemical

Controlled Heating

Avoid Contamination

Post-H‘;ndling

Quench Residuals

\4

Decontaminate Area

A4

Dispose of Waste

Doff PPE

A4

Personal Hygiene

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Propargyl alcohol propoxylate.
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Caption: Emergency response procedures for Propargyl alcohol propoxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB72131125_EN.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10295AP&productDescription=PROPARGYL+ALCOHOL+500ML&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1597.pdf
https://www.cdc.gov/niosh/npg/npgd0527.html
https://pim-resources.coleparmer.com/sds/54677.pdf
https://sinoright.net/download/Specialty%20Chemicals/Propargyl%20Alcohol-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_694853970_PROPARGYLALCOHOLCASNO107-19-7MSDS.pdf
https://www.chemicalbook.com/msds/Propargyl-alcohol-propoxylate.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/SOP%205-Reactive%20solids%20and%20liquids.doc
https://www.benchchem.com/product/b2849434#personal-protective-equipment-for-handling-propargyl-alcohol-propoxylate
https://www.benchchem.com/product/b2849434#personal-protective-equipment-for-handling-propargyl-alcohol-propoxylate
https://www.benchchem.com/product/b2849434#personal-protective-equipment-for-handling-propargyl-alcohol-propoxylate
https://www.benchchem.com/product/b2849434#personal-protective-equipment-for-handling-propargyl-alcohol-propoxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2849434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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